N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea

• IUPAC Name: 1-naphthalen-1-yl-3-(pyridin-3-ylmethyl)thiourea
• InChI: InChI=1S/C17H15N3S/c21-17(19-12-13-5-4-10-18-11-13)20-16-9-3-7-14-6-1-2-8-15(14)16/h1-11H,12H2,(H2,19,20,21)
• InChI Key: ONDUHXKSNSZXCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NCC3=CN=CC=C3
• Molecular Formula: C17H15N3S
• DSSTOX Substance ID: DTXSID00355360
• Molecular Weight: 293.4 g/mol
• CAS RN: 56914-09-1

Description

N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea, also known as NPC-15437, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiourea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In

Scientific Research Applications

N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea has anti-tumor effects and can inhibit the growth of various types of cancer cells, including breast, lung, and prostate cancer. It has also been found to sensitize cancer cells to radiation therapy, making it a potential candidate for use in combination with other cancer treatments.
In addition to its anti-tumor effects, N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea has also been found to have anti-inflammatory and analgesic properties. It has been shown to reduce inflammation in animal models of arthritis and to alleviate pain in models of neuropathic pain. These findings suggest that N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea may have potential applications in the treatment of inflammatory and pain-related disorders.

Mechanism of Action

The mechanism of action of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cancer growth and inflammation. One study found that N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death in cancer cells. Other studies have shown that N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea inhibits the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer growth.
Biochemical and Physiological Effects
N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea has been found to have a range of biochemical and physiological effects. In addition to its anti-tumor, anti-inflammatory, and analgesic properties, it has also been found to have antioxidant effects. It has been shown to scavenge free radicals and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea for lab experiments is its versatility. It has been shown to have a range of potential applications in various fields of research, including cancer biology, inflammation, and pain. It is also relatively easy to synthesize and purify, making it accessible to a wide range of researchers.
However, there are also some limitations to the use of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea in lab experiments. One of the main limitations is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experimental settings. It also has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea. One area of research that is currently being explored is the development of novel formulations of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea that can improve its solubility and bioavailability. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea, which could lead to the development of more targeted therapies.
Other potential future directions for research include the investigation of the potential applications of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea in other fields, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to explore the safety and efficacy of N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea in vivo, including its potential side effects and interactions with other drugs.
Conclusion
In conclusion, N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea is a promising chemical compound that has potential applications in various fields of scientific research. Its anti-tumor, anti-inflammatory, and analgesic properties, as well as its antioxidant effects, make it a promising candidate for use in various laboratory experiments. While there are some limitations to its use, there are also several potential future directions for research that could lead to the development of more effective and targeted therapies.

Synthesis Methods

N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea can be synthesized using a multi-step process that involves the reaction of naphthalene-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with pyridine-3-methanol to form the corresponding ester, which is then converted into the thiourea derivative using ammonium thiocyanate and sodium hydroxide. The final product is obtained through recrystallization and purification.